Cas no 2248339-70-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(piperidin-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(piperidin-1-yl)propanoate
• CAS No: 2248339-70-8
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5877959
• PubChem ID: 165718582
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(piperidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(piperidin-1-yl)propanoate
• 2248339-70-8
• EN300-6515352

• Inchi： 1S/C17H20N2O4/c1-12(11-18-9-5-2-6-10-18)17(22)23-19-15(20)13-7-3-4-8-14(13)16(19)21/h3-4,7-8,12H,2,5-6,9-11H2,1H3
• InChI Key： GMMSZSWCGKDMRC-UHFFFAOYSA-N
• SMILES： O(C(C(C)CN1CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(piperidin-1-yl)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(piperidin-1-yl)propanoate (CAS No. 2248339-70-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(piperidin-1-yl)propanoate (CAS No. 2248339-70-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the isoindole-1,3-dione moiety and the piperidine ring, which are of significant interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a bioactive intermediate or pro-drug due to its ester linkage and nitrogen-containing heterocycles.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in their role as enzyme inhibitors or ligands for receptor modulation. The presence of the piperidin-1-yl group in this compound suggests potential interactions with biological targets, making it a candidate for studies in central nervous system (CNS) therapeutics or anti-inflammatory agents.

The synthesis of CAS No. 2248339-70-8 typically involves multi-step organic reactions, including esterification and amide coupling. Its molecular weight and logP values are critical for pharmacokinetic assessments, often calculated using computational tools like QSAR models. These properties align with the growing trend of AI-driven drug design, where machine learning algorithms predict compound efficacy and toxicity.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(piperidin-1-yl)propanoate is categorized as a high-value fine chemical. Its production requires stringent Good Manufacturing Practices (GMP) to ensure purity, as impurities can affect downstream applications. The compound’s stability under various pH conditions and thermal profiles is frequently tested to meet regulatory standards for pharmaceutical excipients or cosmetic ingredients.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as hazardous, its biodegradability and ecotoxicological impact are evaluated under guidelines like REACH and OECD 400 series. This aligns with the global shift toward green chemistry and sustainable synthesis methods, which minimize waste and energy consumption.

In summary, CAS No. 2248339-70-8 represents a versatile scaffold with broad applicability in life sciences. Its structural features and synthetic accessibility make it a focal point for innovations in medicinal chemistry and material engineering. As research continues, this compound may unlock new pathways for targeted drug delivery or functional materials, addressing unmet needs in healthcare and technology.